Cas no 1266995-38-3 (1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one)

• Product Name: 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one
• CAS No: 1266995-38-3
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 5745640
• PubChem ID: 82113282
• Update Time: 2025-06-27

1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-3,6'-dimethylbutyrophenone
• 1266995-38-3
• 1-(5-Chloro-2-methyl-phenyl)-3-methyl-butan-1-one
• 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one

• MDL： MFCD19316742
• Inchi： 1S/C12H15ClO/c1-8(2)6-12(14)11-7-10(13)5-4-9(11)3/h4-5,7-8H,6H2,1-3H3
• InChI Key： XBAQBHOXGOADQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)C(CC(C)C)=O

Computed Properties

• Exact Mass: 210.081
• Monoisotopic Mass: 210.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.9

Additional information on 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one

1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one (CAS No. 1266995-38-3): An Overview of a Versatile Compound in Medicinal Chemistry

1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one (CAS No. 1266995-38-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its CAS number 1266995-38-3, is a member of the ketone family and has been extensively studied for its applications in drug discovery and development.

The molecular structure of 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one consists of a substituted phenyl ring and a ketone group, which are key functional groups responsible for its chemical reactivity and biological properties. The presence of the chloro and methyl substituents on the phenyl ring imparts additional stability and enhances the compound's solubility in various solvents, making it suitable for a wide range of chemical reactions and biological assays.

Recent research has highlighted the potential of 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one as a lead compound in the development of new therapeutic agents. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one effectively inhibits the activity of a specific kinase involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound significantly reduces inflammation in animal models of arthritis. The mechanism of action involves the modulation of inflammatory cytokines and the inhibition of nuclear factor-kappa B (NF-κB) signaling, which plays a crucial role in the inflammatory response.

The versatility of 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one extends beyond its direct biological activities. It serves as an important building block in organic synthesis, enabling the creation of more complex molecules with diverse functionalities. Chemists have utilized this compound as a starting material for the synthesis of novel derivatives with enhanced pharmacological properties. For example, a recent study published in Organic Letters described the synthesis of several analogs of 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one, which exhibited improved potency and selectivity against specific targets.

The safety profile of 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one has also been evaluated in preclinical studies. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 1-(5-Chloro-2-methylphenyl)-3-methylbutan-1-one (CAS No. 1266995-38-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for various diseases.